Cas no 81715-96-0 (3-Phenylchroman-7-ol)
3-Phenylchroman-7-ol structure
Product name:3-Phenylchroman-7-ol
3-Phenylchroman-7-ol Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-7-ol,3,4-dihydro-3-phenyl-
- 2H-1-Benzopyran-7-ol,3,4-dihydro-3-phenyl-(9CI)
- 3-Phenylchroman-7-ol
- 7-hydroxyisoflavane
- LKMWTIGVJAWQHQ-UHFFFAOYSA-N
- BDBM50419934
- 3-phenyl-3,4-dihydro-2H-1-benzopyran-7-ol
- 7-hydroxy-3-phenyl-3,4-dihydro-2H-1-benzopyrane
- 3-phenyl-7-hydroxy-3,4-dihydro-2H-1-benzopyrane
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- Inchi： 1S/C15H14O2/c16-14-7-6-12-8-13(10-17-15(12)9-14)11-4-2-1-3-5-11/h1-7,9,13,16H,8,10H2
- InChI Key： LKMWTIGVJAWQHQ-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2CC(C2C=CC=CC=2)C1)O
Computed Properties
- Exact Mass: 226.099
- Monoisotopic Mass: 226.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5
3-Phenylchroman-7-ol Related Literature
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1. A cancer cell-specific two-photon fluorescent probe for imaging hydrogen sulfide in living cells†Xuezhen Song,Baoli Dong,Xiuqi Kong,Chao Wang,Nan Zhang,Weiying Lin RSC Adv., 2017,7, 15817-15822
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Mark DeWaele,Yoonbae Oh,Cheonho Park,Yu Min Kang,Hojin Shin,Charles D. Blaha,In Young Kim,Dong Pyo Jang Analyst, 2017,142, 4317-4321
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Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721
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Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
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Shuqian Zhang,Yang Yuan,Wang Zhang,Fang Song,Jinghan Li,Qinglei Liu,Jiajun Gu,Di Zhang J. Mater. Chem. A, 2021,9, 17985-17993
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Zongle Ma,Bojun Peng,Jian Zeng,Yingbin Zhang,Kai-Wu Luo,Ling-Ling Wang New J. Chem., 2020,44, 15439-15445
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Renate Weiß,Sebastian Gritsch,Günter Brader,Branislav Nikolic,Marc Spiller,Julia Santolin,Hedda K. Weber,Nikolaus Schwaiger,Sylvain Pluchon,Kristin Dietel Green Chem., 2021,23, 6501-6514
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Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
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Timothée Constantin,Fabio Juliá,Nadeem S. Sheikh,Daniele Leonori Chem. Sci., 2020,11, 12822-12828
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